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Compound of Interest

Ethyl 1-methyl-4-oxo-1,4-
Compound Name: _ o
dihydroquinoline-3-carboxylate

cat. No.: B1621010

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 1-methyl-4-oxo0-1,4-
dihydroquinoline-3-carboxylate

Introduction

Ethyl 1-methyl-4-oxo0-1,4-dihydroquinoline-3-carboxylate is a member of the quinolone
class of compounds, a scaffold of significant interest in medicinal chemistry and drug
development. Quinolone derivatives have demonstrated a wide range of biological activities,
including antibacterial, anticancer, and anti-inflammatory properties. A thorough understanding
of the physicochemical properties of this core molecule is fundamental for its development in
any of these applications. These properties govern its solubility, absorption, distribution,
metabolism, and excretion (ADME) profile, as well as its formulation and stability
characteristics.

This technical guide provides a comprehensive overview of the key physicochemical properties
of Ethyl 1-methyl-4-oxo0-1,4-dihydroquinoline-3-carboxylate, outlines standard experimental
protocols for their determination, and offers insights into the implications of these properties for
research and development.

Molecular Structure and Core Properties

The foundational attributes of a molecule dictate its behavior in both biological and chemical
systems.
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carboxylate physicochemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621010#ethyl-1-methyl-4-ox0-1-4-dihydroquinoline-
3-carboxylate-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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